Cas no 1219902-73-4 (N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 1219902-73-4
• MF: C₁₈H₂₇N₃O₃S
• MW: 365.490283250809
• CID: 6312772
• PubChem ID: 75272137
• Update Time: 2025-10-19

N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• N-(1H-indazol-6-yl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• 1219902-73-4

• Inchi： 1S/C18H27N3O3S/c1-12(2)25(23,24)16-7-3-13(4-8-16)9-18(22)20-15-6-5-14-11-19-21-17(14)10-15/h3-4,7-8,12,14-15,17,19,21H,5-6,9-11H2,1-2H3,(H,20,22)
• InChI Key： KOADTZZIBLYJDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(NC1CCC2CNNC2C1)=O)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 365.17731291g/mol
• Monoisotopic Mass: 365.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.7Ų

Additional information on N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide

Introduction to N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 1219902-73-4)

N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 1219902-73-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique blend of pharmacological properties that make it a promising candidate for further research and development in drug discovery.

The molecular framework of N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide incorporates a key pharmacophore, the indazole moiety, which is well-documented for its biological activity. Indazole derivatives have been extensively studied for their potential in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The presence of the indazole ring in this compound suggests that it may possess similar therapeutic benefits, making it an attractive subject for further investigation.

In addition to the indazole core, the structure of N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide features a phenylacetamide moiety linked to a sulfonyl group. This combination of functional groups is not only chemically interesting but also biologically relevant. Sulfonyl groups are known for their ability to enhance binding affinity and selectivity in drug molecules, while phenylacetamides have shown promise in various therapeutic applications, including antiviral and anticancer agents.

The synthesis of N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The indazole ring is typically synthesized through cyclization reactions involving appropriate precursors, while the sulfonylation and acetylation steps require careful optimization to achieve the desired product configuration. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological profile of N-(1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide has been preliminarily explored through in vitro and in vivo studies. Initial findings suggest that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, it has shown potential as an antagonist for receptors involved in pain signaling pathways, which could make it a valuable candidate for developing novel analgesic drugs.

1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide, helping to refine its pharmacological properties and reduce the risk of adverse effects. 1H-indazol-6-yl)-2-4-(propane-2-sulfonyl)phenylacetamide more comprehensively. High-throughput screening (HTS) techniques have been used to identify new biological activities associated with this compound, while structure-based drug design approaches have been employed to optimize its pharmacokinetic properties. These efforts have led to the development of more refined derivatives with enhanced efficacy and reduced toxicity. 1H-indazol-6-yibl) phenylethanolamine sulfate monohydrate CAS No 1219902734 is also being explored in combination therapies. By pairing it with other bioactive molecules, researchers aim to create synergistic effects that could lead to more effective treatments for complex diseases such as cancer and neurodegenerative disorders. N-(1H-indazol...)...)...]..(CAS No 1219902734) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising pharmacological properties. Continued research into this compound holds great promise for the development of novel therapeutic agents that could address unmet medical needs worldwide.